Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate

• Molecular Formula: C26H19N3O2
• Molecular Weight: 405.4 g/mol
• IUPAC Name: benzyl (2Z)-2-cyano-2-(4,6-diphenyl-1H-pyrimidin-2-ylidene)acetate
• InChI: InChI=1S/C26H19N3O2/c27-17-22(26(30)31-18-19-10-4-1-5-11-19)25-28-23(20-12-6-2-7-13-20)16-24(29-25)21-14-8-3-9-15-21/h1-16,28H,18H2/b25-22-
• InChI Key: ZHLJHZKCJSWWBO-LVWGJNHUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)/C(=C\2/NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)/C#N
• SMILES: C1=CC=C(C=C1)COC(=O)C(=C2NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C#N

Description

Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate, also known as BDPA, is a chemical compound that has gained attention in scientific research due to its unique properties. BDPA is a fluorescent probe that is used in various applications such as molecular imaging, biosensing, and drug discovery.

Mechanism of Action

Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate is a fluorescent probe that works by absorbing light at a certain wavelength and emitting light at a longer wavelength. The mechanism of action of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate is based on the intramolecular charge transfer (ICT) process. The ICT process involves the transfer of an electron from the donor group to the acceptor group, resulting in a change in the electronic structure of the molecule. This change in electronic structure leads to a change in the fluorescence properties of the molecule.
Biochemical and Physiological Effects
Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate has been shown to have low toxicity and is not known to have any significant biochemical or physiological effects. However, further studies are needed to fully understand the safety profile of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate.

Advantages and Limitations for Lab Experiments

One of the main advantages of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate is its high fluorescence quantum yield, which makes it a highly sensitive probe for detecting small changes in biological systems. Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate is also stable under various conditions and can be easily synthesized in the laboratory. However, one limitation of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate is its low solubility in water, which can limit its use in certain applications.

Future Directions

There are several future directions for Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate research. One area of interest is the development of new fluorescent probes based on Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate for detecting specific biological targets. Another area of interest is the use of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate in drug discovery, where it can be used to screen for potential drug candidates. Additionally, further studies are needed to fully understand the safety profile of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate and its potential for use in clinical applications.
Conclusion
Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate is a unique fluorescent probe that has gained attention in scientific research due to its high fluorescence quantum yield and stability. Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate has been used in various applications such as molecular imaging, biosensing, and drug discovery. Further research is needed to fully understand the potential of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate in these areas and to develop new fluorescent probes based on Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate.

Synthesis Methods

Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate can be synthesized by a simple one-pot reaction between 4,6-diphenyl-2-pyrimidinylamine and benzyl cyanide in the presence of acetic acid and a catalyst. The reaction yields a yellow crystalline powder that is highly fluorescent. The purity of Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate can be improved by recrystallization and column chromatography.

Scientific Research Applications

Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate has been used in various scientific research applications due to its unique fluorescent properties. It has been used as a fluorescent probe in molecular imaging, biosensing, and drug discovery. Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate has been used to detect amyloid-beta peptides in Alzheimer's disease, to monitor the activity of enzymes, and to study protein-protein interactions. Benzyl cyano(4,6-diphenyl-2-pyrimidinyl)acetate has also been used to develop fluorescent sensors for metal ions such as copper, zinc, and iron.